Cas no 2580102-01-6 (rac-tert-butyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate)

• Product Name: rac-tert-butyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate
• CAS No: 2580102-01-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5659319
• PubChem ID: 165888630
• Update Time: 2023-11-27

rac-tert-butyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylate
• EN300-27727968
• 2580102-01-6
• rac-tert-butyl (1R,3R,4S,6R)-6-hydroxy-2-azabicyclo2.2.1heptane-3-carboxylate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)9-6-4-7(12-9)8(13)5-6/h6-9,12-13H,4-5H2,1-3H3/t6-,7+,8+,9+/m0/s1
• InChI Key： CWYSSDOPSMLGOW-JQCXWYLXSA-N
• SMILES： O[C@@H]1C[C@H]2[C@H](C(=O)OC(C)(C)C)N[C@@H]1C2

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.6Ų